Cas no 415719-74-3 (2,6-Dimethyl-4-(4-nitrobenzyl)morpholine)

• Product Name: 2,6-Dimethyl-4-(4-nitrobenzyl)morpholine
• CAS No: 415719-74-3
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 3150149
• PubChem ID: 17139090
• Update Time: 2025-08-02

2,6-Dimethyl-4-(4-nitrobenzyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-4-(4-nitrobenzyl)morpholine
• 2,6-dimethyl-4-[(4-nitrophenyl)methyl]morpholine
• MFCD00978378
• Morpholine, 2,6-dimethyl-4-[(4-nitrophenyl)methyl]-
• ALBB-024236
• CS-0359018
• 415719-74-3
• AKOS003389284
• SR-01000206641
• AKOS017093684
• SR-01000206641-1
• AG-690/11763467
• 4-{4-nitrobenzyl}-2,6-dimethylmorpholine

• Inchi： 1S/C13H18N2O3/c1-10-7-14(8-11(2)18-10)9-12-3-5-13(6-4-12)15(16)17/h3-6,10-11H,7-9H2,1-2H3
• InChI Key： GGHVLSZFXJPAPS-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C([N+]([O-])=O)C=C2)CC(C)OC(C)C1

Computed Properties

• Exact Mass: 250.13174244Da
• Monoisotopic Mass: 250.13174244Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.3Ų

Additional information on 2,6-Dimethyl-4-(4-nitrobenzyl)morpholine

Comprehensive Overview of 2,6-Dimethyl-4-(4-nitrobenzyl)morpholine (CAS No. 415719-74-3)

2,6-Dimethyl-4-(4-nitrobenzyl)morpholine (CAS No. 415719-74-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This morpholine derivative is characterized by its unique structural features, including a nitrobenzyl group and dimethyl substitutions, which contribute to its potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing bioactive molecules, particularly in the development of novel enzyme inhibitors and receptor modulators.

The compound's morpholine core is a key structural motif found in many FDA-approved drugs, making 2,6-Dimethyl-4-(4-nitrobenzyl)morpholine a valuable intermediate for medicinal chemistry. Recent studies highlight its utility in designing central nervous system (CNS) therapeutics, where its lipophilicity and hydrogen-bonding capacity enhance blood-brain barrier permeability. This aligns with current industry trends focusing on neurodegenerative disease treatments, a hot topic in 2023-2024 pharmaceutical research.

From a synthetic chemistry perspective, the nitro group in 2,6-Dimethyl-4-(4-nitrobenzyl)morpholine offers versatile transformation opportunities through reduction to amines or conversion to other functional groups. This flexibility makes it particularly useful for combinatorial chemistry approaches, addressing the growing demand for high-throughput screening libraries in drug discovery. The compound's stability under various conditions also makes it suitable for green chemistry applications, another trending focus area in modern synthetic methodologies.

Analytical characterization of 415719-74-3 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and purity, which are critical for research applications. The morpholine ring proton signals typically appear between 3.5-4.5 ppm in ¹H NMR, while the aromatic protons of the nitrobenzyl moiety resonate in the 7-8 ppm range, providing distinct fingerprints for quality control.

In material science applications, 2,6-Dimethyl-4-(4-nitrobenzyl)morpholine has shown promise as a precursor for photoactive materials due to its nitroaromatic chromophore. This property is being explored for developing organic electronic devices and sensors, aligning with the booming interest in sustainable electronics. The compound's potential in crystal engineering is also noteworthy, as its molecular structure facilitates specific intermolecular interactions that can be harnessed for designing functional materials.

Safety considerations for handling 415719-74-3 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety goggles is recommended when working with this chemical. Storage should be in cool, dry conditions away from strong oxidizers, following general chemical storage guidelines that prioritize laboratory safety and chemical compatibility.

The commercial availability of 2,6-Dimethyl-4-(4-nitrobenzyl)morpholine has increased in recent years to meet growing research demand. Suppliers typically offer it in various quantities ranging from milligrams to kilograms, with purity grades from 95% to 99+% for different application needs. Current market trends show particular interest from contract research organizations (CROs) and academic research institutions focusing on medicinal chemistry optimization projects.

Future research directions for 415719-74-3 may explore its potential in catalysis as a ligand for transition metal complexes, or its incorporation into metal-organic frameworks (MOFs). The compound's structural features suggest possible applications in asymmetric synthesis, which remains a vibrant area of investigation in organic chemistry. Additionally, computational studies using molecular docking and QSAR modeling could further elucidate its pharmacological potential.

Environmental fate studies of 2,6-Dimethyl-4-(4-nitrobenzyl)morpholine are limited but suggest typical degradation pathways for nitroaromatic compounds. Researchers investigating green chemistry metrics are encouraged to evaluate its atom economy and process mass intensity when used in synthetic routes. These considerations align with the pharmaceutical industry's increasing focus on sustainable chemistry practices and environmental impact reduction.

In summary, 2,6-Dimethyl-4-(4-nitrobenzyl)morpholine (CAS No. 415719-74-3) represents a versatile chemical entity with broad potential across multiple scientific disciplines. Its unique combination of morpholine and nitrobenzyl functionalities makes it particularly valuable for drug discovery, material science, and synthetic methodology development. As research continues to uncover new applications, this compound is poised to remain an important tool in the chemist's repertoire, addressing current challenges in healthcare innovation and advanced materials development.